Cas no 1805554-90-8 (Methyl 2-bromo-4-fluoro-6-hydroxyphenylacetate)

• Product Name: Methyl 2-bromo-4-fluoro-6-hydroxyphenylacetate
• CAS No: 1805554-90-8
• MF: C₉H₈BrFO₃
• MW: 263.060425758362
• CID: 4977090
• Update Time: 2025-10-28

Methyl 2-bromo-4-fluoro-6-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-fluoro-6-hydroxyphenylacetate

• Inchi： 1S/C9H8BrFO3/c1-14-9(13)4-6-7(10)2-5(11)3-8(6)12/h2-3,12H,4H2,1H3
• InChI Key： KZLADJDWMREBBO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1CC(=O)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5

Additional information on Methyl 2-bromo-4-fluoro-6-hydroxyphenylacetate

Comprehensive Overview of Methyl 2-bromo-4-fluoro-6-hydroxyphenylacetate (CAS No. 1805554-90-8)

Methyl 2-bromo-4-fluoro-6-hydroxyphenylacetate (CAS No. 1805554-90-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the bromo, fluoro, and hydroxy functional groups, make it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, particularly in the development of novel small-molecule inhibitors and biologically active compounds. The ester moiety (methyl acetate) further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for fluorinated compounds like Methyl 2-bromo-4-fluoro-6-hydroxyphenylacetate has surged due to their role in improving drug bioavailability and metabolic stability. This aligns with the growing interest in precision medicine and targeted therapies, where fluorinated analogs are pivotal. The compound's CAS No. 1805554-90-8 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry workflows.

From a synthetic perspective, the bromo and fluoro substituents offer strategic sites for further functionalization, such as cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig). These reactions are critical for constructing complex molecular architectures, a topic trending in green chemistry and sustainable synthesis discussions. Laboratories optimizing atom-economical protocols often reference this compound as a model substrate.

The hydroxyphenyl segment of Methyl 2-bromo-4-fluoro-6-hydroxyphenylacetate also attracts attention in material science, particularly for designing photoactive materials or ligands for catalysis. Its potential in metal-organic frameworks (MOFs) and supramolecular chemistry is an emerging area of exploration, resonating with the broader scientific community's focus on functional materials.

Quality control and analytical characterization of CAS No. 1805554-90-8 involve advanced techniques like HPLC, NMR, and mass spectrometry. These methods ensure compliance with stringent Good Manufacturing Practices (GMP), a priority for industries addressing regulatory standards and patient safety. The compound's stability under various conditions is another frequently researched aspect, especially for formulation scientists.

In summary, Methyl 2-bromo-4-fluoro-6-hydroxyphenylacetate exemplifies the intersection of innovative chemistry and applied research. Its versatility and relevance to cutting-edge fields like drug development, catalysis, and material engineering underscore its importance in modern science. As interest in tailored molecular designs grows, this compound will likely remain a focal point for interdisciplinary studies.